Cas no 62896-80-4 (Isobenzofuran, 1,3-dihydro-4-methyl-)

• Product Name: Isobenzofuran, 1,3-dihydro-4-methyl-
• CAS No: 62896-80-4
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 429121
• PubChem ID: 22889024
• Update Time: 2025-04-19

Isobenzofuran, 1,3-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1,3-dihydro-4-methyl-
• 4-methyl-1,3-dihydro-2-benzofuran
• DTXSID90628752
• 62896-80-4
• 4-methyl-1,3-dihydroisobenzofuran
• SCHEMBL8276421

• Inchi： 1S/C9H10O/c1-7-3-2-4-8-5-10-6-9(7)8/h2-4H,5-6H2,1H3
• InChI Key： CGIVTOJMWLGWER-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=C(C)C=2C1

Computed Properties

• Exact Mass: 134.0732
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23